3-(o-Tolyl)aniline

• IUPAC Name: 3-(2-methylphenyl)aniline;hydrochloride
• InChI: InChI=1S/C13H13N.ClH/c1-10-5-2-3-8-13(10)11-6-4-7-12(14)9-11;/h2-9H,14H2,1H3;1H
• InChI Key: AQCGDYFRDPMZRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=CC=C2)N.Cl
• Molecular Formula: C13H14ClN
• Molecular Weight: 219.71 g/mol
• CAS No.: 728864-96-8

Description

3-(o-Tolyl)aniline is a useful research compound. Its molecular formula is C13H14ClN and its molecular weight is 219.71. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Research shows that amine derivative compounds, including those structurally similar to 2'-Methyl-[1,1'-biphenyl]-3-amine hydrochloride, are effective as corrosion inhibitors for mild steel in acidic media. These compounds form a protective film on the metal surface, with efficiency influenced by their concentration and the presence of substituent groups. Theoretical studies using density functional theory and molecular dynamics simulations support these findings, highlighting the potential of such compounds in protecting metals from corrosion (Boughoues et al., 2020).

Antimicrobial and Anticoccidial Activities

Compounds synthesized through the addition of amines to certain precursors have shown significant antimicrobial and anticoccidial activities. For example, derivatives synthesized through Michael type addition have exhibited comparable antimicrobial activity to their starting material and have shown to be more active as coccidiostats than the starting compounds. This points to their potential use in treating infections and as additives in poultry feed to prevent coccidiosis (Georgiadis, 1976).

Development of Organic Materials

Amine derivatives are also being explored for their utility in developing organic materials with specific functionalities. For instance, bipolar molecules bearing hole-transporting and electron-transporting moieties have been synthesized for use in organic light-emitting diodes (OLEDs). These materials show excellent thermal stability and good solubility, making them suitable for solution processing in the fabrication of phosphorescent OLEDs with improved performance (Ge et al., 2008).

Antineoplastic Agents

Research into the synthesis and biological evaluation of amino acid amides of specific amines has revealed potent antineoplastic (anti-cancer) activities against a variety of cancer cell lines. This includes the investigation of compounds like 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene and derived amino acid amides, which have shown to inhibit tubulin polymerization, indicating their potential as antineoplastic agents (Pettit et al., 2003).